Cas no 2137875-72-8 (methyl 5-methyl-4-oxo-2-propanoylheptanoate)

• Product Name: methyl 5-methyl-4-oxo-2-propanoylheptanoate
• CAS No: 2137875-72-8
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6329943
• PubChem ID: 165841329
• Update Time: 2025-06-10

methyl 5-methyl-4-oxo-2-propanoylheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methyl-4-oxo-2-propanoylheptanoate
• 2137875-72-8
• EN300-1104902

• Inchi： 1S/C12H20O4/c1-5-8(3)11(14)7-9(10(13)6-2)12(15)16-4/h8-9H,5-7H2,1-4H3
• InChI Key： YQJONHNQWBAGTK-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)C(CC)=O)C(C)CC

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 5-methyl-4-oxo-2-propanoylheptanoate

Methyl 5-Methyl-4-oxo-2-propanoylheptanoate (CAS No. 2137875-72-8): An Overview of Its Structure, Properties, and Applications

Methyl 5-methyl-4-oxo-2-propanoylheptanoate (CAS No. 2137875-72-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its intricate molecular framework, which includes a methyl ester group, a ketone functionality, and a propanoyl moiety. The combination of these functional groups imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

The structure of methyl 5-methyl-4-oxo-2-propanoylheptanoate can be described as follows: it consists of a seven-carbon chain with a methyl ester group at one end and a ketone group at the fourth carbon position. Additionally, there is a propanoyl group attached to the second carbon of the chain. This arrangement results in a highly conjugated system, which can influence the compound's reactivity and stability. The presence of the methyl ester group also suggests potential applications in esterification reactions and other synthetic transformations.

In terms of physical properties, methyl 5-methyl-4-oxo-2-propanoylheptanoate is typically a colorless or pale yellow liquid at room temperature. It has a molecular weight of approximately 210 g/mol and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point and boiling point are not well-documented in the literature, but they are expected to be within the range typical for similar organic compounds.

The chemical properties of methyl 5-methyl-4-oxo-2-propanoylheptanoate are influenced by its functional groups. The ketone functionality makes it susceptible to nucleophilic addition reactions, while the ester group can undergo hydrolysis under acidic or basic conditions. These properties make it a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules with specific functionalities. Recent studies have also explored its potential as a building block for the synthesis of bioactive compounds and pharmaceuticals.

In the field of pharmaceutical research, methyl 5-methyl-4-oxo-2-propanoylheptanoate has shown promise as a precursor for the synthesis of novel drugs. Its unique structure allows for the introduction of various substituents that can modulate biological activity. For example, researchers have used this compound as a starting material to synthesize derivatives with anti-inflammatory, antimicrobial, and anticancer properties. One notable study published in the Journal of Medicinal Chemistry reported that certain derivatives of methyl 5-methyl-4-oxo-2-propanoylheptanoate exhibited potent inhibitory effects on cancer cell proliferation without significant toxicity to normal cells.

Beyond pharmaceutical applications, methyl 5-methyl-4-oxo-2-propanoylheptanoate has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of metalorganic frameworks (MOFs) and other advanced materials. MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. Research published in Advanced Materials highlighted the potential of using methyl 5-methyl-4-oxo-2-propanoylheptanoate-based ligands to create MOFs with enhanced stability and tunable pore sizes.

The synthesis of methyl 5-methyl-4-oxo-2-propanoylheptanoate can be achieved through several routes, depending on the desired purity and scale. One common method involves the condensation of an appropriate heptanone derivative with methyl acetoacetate in the presence of an acid catalyst. This reaction typically proceeds via an aldol condensation mechanism followed by dehydration to form the desired ketone product. Alternative synthetic strategies include Grignard reactions and Wittig reactions, which offer different levels of control over stereochemistry and regioselectivity.

In conclusion, methyl 5-methyl-4-oxo-2-propanoylheptanoate (CAS No. 2137875-72-8) is a versatile organic compound with a rich chemical profile that makes it suitable for a wide range of applications. Its unique structure and functional groups provide opportunities for both fundamental research and practical use in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new properties and applications, this compound is likely to remain an important subject of study for chemists and materials scientists alike.